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Compound of Interest

Compound Name:
7,4'-Dihydroxy-6,8-

diprenylflavanone

Cat. No.: B1499800 Get Quote

Essential Safety and Handling Guide for 7,4'-
Dihydroxy-6,8-diprenylflavanone
Disclaimer: A specific Safety Data Sheet (SDS) for 7,4'-Dihydroxy-6,8-diprenylflavanone is

not readily available. The following guidance is based on the safety protocols for structurally

similar flavonoid compounds and general best practices for handling research chemicals.

Researchers must conduct a thorough risk assessment before beginning any work.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 7,4'-Dihydroxy-6,8-diprenylflavanone. Adherence

to these procedures is critical to ensure personal safety and proper experimental conduct.

Potential Hazards
Based on data from similar flavonoid compounds, potential hazards associated with 7,4'-
Dihydroxy-6,8-diprenylflavanone may include:

Skin irritation[1]

Serious eye irritation[1]

Respiratory irritation[1]
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Harm if swallowed[2]

Personal Protective Equipment (PPE)
The appropriate level of PPE is dependent on the specific task being performed. The following

table summarizes the recommended PPE for handling 7,4'-Dihydroxy-6,8-diprenylflavanone.

[2]

Task Minimum Required PPE
Recommended Additional
PPE

Weighing and Handling Solid

Compound

- Nitrile gloves- Laboratory

coat- Safety glasses with side

shields[2]

- Chemical splash goggles-

Face shield (if not in a fume

hood)- Disposable sleeve

covers[2]

Preparing and Handling

Solutions

- Nitrile gloves- Laboratory

coat- Chemical splash

goggles[2]

- Chemical-resistant apron-

Double gloving, particularly

when working with organic

solvents[2]

Procedures with Risk of

Aerosolization

- All PPE listed above- Work

must be conducted in a

certified chemical fume hood

- Appropriate respiratory

protection (consult your

institution's environmental

health and safety office for

selection)

Operational Plan: From Receipt to Disposal
A systematic approach is crucial for minimizing risks throughout the experimental process.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and dark place, away from incompatible materials.[2]

Ensure the container is tightly closed.[1][3]
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2. Handling and Preparation:

Engineering Controls: Always handle the solid form of 7,4'-Dihydroxy-6,8-
diprenylflavanone and prepare stock solutions inside a certified chemical fume hood to

prevent the inhalation of fine powders.[2]

Procedural Steps:

Ensure the work area is clean and free of clutter.

Don the appropriate PPE as outlined in the table above.

Use dedicated spatulas and weighing boats for handling the solid powder to avoid cross-

contamination.

Handle the powder carefully to minimize dust formation.[1][3]

When dissolving, add the solvent to the powder slowly and steadily to prevent splashing.

7,4'-Dihydroxy-6,8-diprenylflavanone is soluble in solvents such as Chloroform,

Dichloromethane, Ethyl Acetate, DMSO, and Acetone.

Clearly label all prepared solutions with the compound name, concentration, solvent, and

date of preparation.

Experimental Workflow Diagram
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Caption: Workflow for handling 7,4'-Dihydroxy-6,8-diprenylflavanone.
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Disposal Plan
All waste materials contaminated with 7,4'-Dihydroxy-6,8-diprenylflavanone must be treated

as hazardous chemical waste.[1][2]

Solid Waste:

Collect unused powder, contaminated gloves, weighing papers, and other disposable

materials in a dedicated, sealed, and clearly labeled hazardous waste container.[2]

Do not dispose of solid waste in regular trash receptacles.

Liquid Waste:

Collect all solutions containing 7,4'-Dihydroxy-6,8-diprenylflavanone in a separate,

sealed, and appropriately labeled hazardous liquid waste container.[2]

Do not pour liquid waste down the drain.[1]

Contaminated Labware:

Reusable labware should be decontaminated according to standard laboratory procedures

for hazardous chemicals.

Disposable labware should be disposed of as solid hazardous waste.

Consult your institution's environmental health and safety department for specific protocols on

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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